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Compound of Interest

Compound Name: Nilgirine

Cat. No.: B1609404 Get Quote

Extensive searches for a chemical probe named "Nilgirine" have yielded no specific results in

the scientific literature. It appears that "Nilgirine" is not a recognized name for a chemical

probe used in biomedical research.

The search results did not contain any information on the biological activities, molecular

targets, or any applications of a compound with this name. Similarly, no quantitative data,

experimental protocols, or associated signaling pathways for "Nilgirine" could be found.

It is possible that the name is misspelled, refers to a very new and uncharacterized compound,

or is an internal designation not yet in the public domain. Without the correct name or structure

of the molecule of interest, it is not possible to provide the requested detailed application notes,

protocols, data tables, and visualizations.

Researchers, scientists, and drug development professionals seeking information on a specific

chemical probe are advised to verify the correct nomenclature and search for it in established

chemical and biological databases such as PubChem, ChEMBL, and Scopus.

For the development of application notes and protocols for a chemical probe, the following

information is typically required:

Chemical Structure and Properties: IUPAC name, CAS number, molecular formula,

molecular weight, solubility, and stability.
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Biological Target(s): The specific protein(s) or biological molecule(s) that the probe interacts

with.

Mechanism of Action: How the probe interacts with its target (e.g., inhibitor, activator, binder)

and the downstream effects of this interaction.

In Vitro Activity: Data on potency (e.g., IC50, EC50, Kd) and selectivity against off-targets.

Cellular Activity: Evidence of target engagement and modulation of downstream pathways in

cellular models.

In Vivo Activity (if applicable): Pharmacokinetic and pharmacodynamic data from animal

studies.

Negative Control: Information on a structurally similar but biologically inactive compound to

be used as a negative control in experiments.

Once this information is available, detailed protocols for experiments such as Western blotting,

immunoprecipitation, cellular thermal shift assays (CETSA), and in vivo efficacy studies can be

developed. Signaling pathway diagrams and data summary tables can also be generated to

support the application of the chemical probe in research.

To cite this document: BenchChem. [Application of Nilgirine as a Chemical Probe:
Information Not Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1609404#application-of-nilgirine-as-a-chemical-
probe]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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